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Compound of Interest

Compound Name: 2-Ethyl-4-methylpiperidine

Cat. No.: B15243359

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available data for 2-Ethyl-4-
methylpiperidine and its closely related analogs. It is important to note that specific data for 2-
Ethyl-4-methylpiperidine, including a dedicated CAS number and comprehensive
experimental protocols, is limited in publicly accessible scientific literature. Much of the
available information pertains to its derivatives and positional isomers.

Chemical Identification and Properties

A definitive CAS number for 2-Ethyl-4-methylpiperidine remains elusive in common chemical
databases. However, CAS numbers for several stereoisomers of its carboxylated derivative and
a positional isomer have been identified.

Table 1: CAS Numbers of 2-Ethyl-4-methylpiperidine Derivatives and Isomers
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Molecular

Compound Molecular .

CAS Number Weight (g/mol  Notes
Name Formula )
(2R,4R)-2-ethyl-

PubChem CID:
4- Not Found CsHi17N 127.23
- 150368567

methylpiperidine
4-Ethyl-4- N

4045-31-2 CsHi17N 127.23 Positional isomer

methylpiperidine

ethyl (2R,4R)-4-
methylpiperidine-  74892-82-3 CoH17NO2 171.24

2-carboxylate

Derivative of the

target compound

ethyl (2S,4S)-4-
methylpiperidine-  78306-52-2 CoH17NO:2 171.24

2-carboxylate

Derivative of the

target compound

Due to the scarcity of data for 2-Ethyl-4-methylpiperidine, the following table summarizes the
physicochemical properties of the related compound, 4-methylpiperidine, to provide some
context on the properties of a substituted piperidine ring.

Table 2: Physicochemical Properties of 4-Methylpiperidine

Property Value

CAS Number 626-58-4

Molecular Formula CeH13N

Molecular Weight 99.17 g/mol

Boiling Point 124 °C

Density 0.838 g/mL at 25 °C
Refractive Index n20/D 1.446

Synthesis and Experimental Protocols
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Detailed experimental protocols for the synthesis of 2-Ethyl-4-methylpiperidine are not readily
available. However, the synthesis of the closely related derivative, ethyl (2R,4R)-4-
methylpiperidine-2-carboxylate, has been described and can serve as a reference for general
synthetic strategies for substituted piperidines.

Experimental Protocol: Synthesis of ethyl (2R,4R)-4-methylpiperidine-2-carboxylate

A common synthetic route involves a multi-step process that often begins with a protected
piperidine precursor. A key step is the hydrogenation of a precursor molecule using a precious
metal catalyst, such as Palladium on Carbon (Pd/C), under controlled pressure and
temperature to ensure high stereoselectivity.[1]

A patented method outlines the following steps:[2]

o Hydrolysis: 4-methyl-2-cyanopiperidine is refluxed with 6N hydrochloric acid to yield 4-
methyl-2-piperidinecarboxylic acid hydrochloride.

« Esterification: The resulting hydrochloride salt is heated and refluxed with anhydrous ethanol
and thionyl chloride to produce 4-methyl-2-ethyl piperidinecarboxylate hydrochloride. This
step also involves the separation of cis and trans isomers.

e Resolution and Purification: The trans isomer is isolated and resolved using L-tartaric acid to
obtain the final product, (2R,4R)-4-methylpiperidine-2-ethyl formate.

Purification: Post-synthesis, purification is critical to achieve the high purity required for
pharmaceutical applications. Techniques such as column chromatography are commonly
employed to isolate the desired product from the reaction mixture.[1]

Analytical Methods: The structure and purity of the final product are typically verified using
analytical methods such as NMR spectroscopy and High-Performance Liquid Chromatography
(HPLC).[1]

Biological Activity and Signaling Pathways

There is a notable absence of specific information in the scientific literature regarding the
biological activity and associated signaling pathways of 2-Ethyl-4-methylpiperidine.
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The broader class of piperidine derivatives is known to exhibit a wide range of biological
activities, making them important scaffolds in drug discovery.[3][4] Substituted piperidines have
been investigated for their potential as:[3][5]

Antimicrobial agents

Anti-inflammatory agents

Anticancer agents

Antidepressants

Antioxidants

Without specific studies on 2-Ethyl-4-methylpiperidine, it is not possible to create the
requested diagrams for signaling pathways or experimental workflows. Further research would
be required to elucidate its specific biological targets and mechanisms of action.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a generalized workflow for the synthesis and analysis of a
substituted piperidine derivative, based on the available information for related compounds.
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General Workflow for Substituted Piperidine Synthesis
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Caption: Generalized synthetic and analytical workflow.
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Conclusion

While 2-Ethyl-4-methylpiperidine is a structurally defined chemical entity, there is a significant
lack of publicly available data regarding its specific CAS number, detailed physicochemical
properties, and biological activity. The information presented in this guide has been
extrapolated from data on closely related derivatives and isomers. For researchers and drug
development professionals, this highlights a potential area for novel investigation. The
synthesis and characterization of 2-Ethyl-4-methylpiperidine and the exploration of its
pharmacological profile could yield valuable scientific insights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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